(2-Methyl-4-oxo-4H-quinazolin-3-yl)-acetic acid
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Description
(2-Methyl-4-oxo-4H-quinazolin-3-yl)-acetic acid is a useful research compound. Its molecular formula is C11H10N2O3 and its molecular weight is 218.212. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activity
Synthesis of Derivatives : (2-Methyl-4-oxo-4H-quinazolin-3-yl)-acetic acid derivatives have been synthesized and characterized for potential biological activity. These derivatives include hydrazides, Mannich bases, and compounds with varied substituents, showing diverse biological activities (Havaldar & Patil, 2008).
Anticancer and Antioxidant Activities : Derivatives of this compound have been evaluated for their anticancer and antioxidant activities. Some synthesized α-aminophosphonates based on the quinazolinone moiety displayed significant anti-proliferative activity against various cancer cell lines, and compounds were also analyzed for their electronic and geometric characteristics (Awad et al., 2018).
Antimicrobial Activity
- Antimicrobial Properties : Various derivatives of this compound have been synthesized and demonstrated potential antimicrobial activity. This includes activity against both Gram-positive and Gram-negative bacteria, as well as antifungal properties (Chaitanya et al., 2017).
Novel Compound Synthesis
- Development of Novel Compounds : Research has focused on creating novel compounds using this compound as a precursor or a core component. These compounds are synthesized using various chemical reactions and characterized by different spectroscopic methods. The intent is often to explore their potential biological activities (Reddy et al., 2012).
Biological Applications
- Biologically Active Agents : Certain hydrazone derivatives synthesized from this compound have been screened for their antibacterial, acetylcholinesterase enzyme inhibitory, and antiviral activities, indicating its versatile use in developing biologically active agents (Sen Gupta & Rastogi, 1986).
Properties
IUPAC Name |
2-(2-methyl-4-oxoquinazolin-3-yl)acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O3/c1-7-12-9-5-3-2-4-8(9)11(16)13(7)6-10(14)15/h2-5H,6H2,1H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIRPYXSTQBPOLJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=CC=CC=C2C(=O)N1CC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90876291 |
Source
|
Record name | 4-OXO-3-QUINAZOLINEACETIC ACID,2-METHYL | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90876291 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.